Cas no 61591-09-1 (Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester)

• Product Name: Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester
• CAS No: 61591-09-1
• MF: C₁₃H₁₅Cl₂NO₅S
• MW: 368.232900857925
• CID: 473658
• PubChem ID: 1079075
• Update Time: 2025-04-19

Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester
• ethyl 2,4-dichloro-5-morpholin-4-ylsulfonylbenzoate
• SR-01000317117-1
• DTXSID60360112
• 61591-09-1
• SR-01000317117

• Inchi： 1S/C13H15Cl2NO5S/c1-2-21-13(17)9-7-12(11(15)8-10(9)14)22(18,19)16-3-5-20-6-4-16/h7-8H,2-6H2,1H3
• InChI Key： LZLQOCJPPIPEIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OCC)C=C1S(N1CCOCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 367.00495
• Monoisotopic Mass: 367.0047991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 72.91